Cas no 33335-58-9 (13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-)
33335-58-9 structure
Product Name:13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-
CAS No:33335-58-9
MF:C40H48Cl2N2O6
MW:723.72492980957
MDL:MFCD00867703
CID:294178
PubChem ID:71931
Update Time:2025-04-19
13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)- Chemical and Physical Properties
Names and Identifiers
-
- 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-
- 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,2
- 6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyltubocuraran-2,2'-diium dichloride
- Metocurine chloride
- 33335-58-9
- Dimethyltubocurarinii chloridum [INN-Latin]
- Cloruro de dimetiltubocurarinio [INN-Spanish]
- CHEMBL2105841
- 15BE4G33H2
- O,O-Dimethyl-(+)-tubocurarine chloride
- 6,6',7',12'-Tetramethoxy-2,2,2',2'-tetramethyltubocuraranium dichloride
- Dimetiltubocurarinio cloruro [DCIT]
- (1S,16R)-9,10,21,25-tetramethoxy-15,15,30,30-tetramethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.2^{3,6}.1^{8,12}.1^{18,22}.0^{27,31}.0^{16,34}]hexatriaconta-3,5,8,10,12(34),18(33),19,21,24,26,31,35-dodecaene-15,30-diium dichloride
- DTXSID10954969
- Tubocuraranium, 6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, dichloride
- O,O'-DIMETHYLCHONDROCURARINE DICHLORIDE
- DIMETHYLCHONDOCURARINE DICHLORIDE
- EN300-19767751
- N,O,O'-Trimethyltubocurarine chloride
- Dimethyltubocurarinium chloride [INN]
- Cloruro de dimetiltubocurarinio
- SCHEMBL2056546
- 13H-4,6:21,24-DIETHENO-8,12-METHENO-1H-PYRIDO(3',2':14,15)(1,11)DIOXACYCLOEICOSINO(2,3,4-IJ)ISOQUINOLINIUM, 2,3,13A,14,15,16,25,25A-OCTAHYDRO-9,18,19,29-TETRAMETHOXY-1,1,14,14-TETRAMETHYL-, CHLORIDE (1:2), (13AR,25AS)-
- NS00087371
- Chlorure de dimethyltubocurarinium
- UNII-15BE4G33H2
- EINECS 251-461-1
- Chlorure de dimethyltubocurarinium [INN-French]
- O,O-Dimethylchondrocurarine dichloride
- Dimethyltubocurarinii chloridum
- Dimetiltubocurarinio cloruro
- Q5277349
- Dimethyltubocurarinium chloride
-
- MDL: MFCD00867703
- Inchi: 1S/C40H48N2O6.2ClH/c1-41(2)17-15-27-22-34(44-6)36-24-30(27)31(41)19-25-9-12-29(13-10-25)47-40-38-28(23-37(45-7)39(40)46-8)16-18-42(3,4)32(38)20-26-11-14-33(43-5)35(21-26)48-36;;/h9-14,21-24,31-32H,15-20H2,1-8H3;2*1H/q+2;;/p-2/t31-,32+;;/m0../s1
- InChI Key: IRPSJVWFSWAZSZ-OIUSMDOTSA-L
- SMILES: [Cl-].[Cl-].O1C2C=CC(=CC=2)C[C@H]2C3C=C(C(=CC=3CC[N+]2(C)C)OC)OC2C(=CC=C(C=2)C[C@@H]2C3C1=C(C(=CC=3CC[N+]2(C)C)OC)OC)OC
Computed Properties
- Exact Mass: 722.2889426g/mol
- Monoisotopic Mass: 722.2889426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 50
- Rotatable Bond Count: 4
- Complexity: 1060
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19767751-0.05g |
33335-58-9 | 0.05g |
$2755.0 | 2023-09-16 |
13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)- Related Literature
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